1-(4-Bromophenyl)-4-(2-methoxyethyl)piperazine
Overview
Description
1-(4-Bromophenyl)-4-(2-methoxyethyl)piperazine, also known as Bromopiperazine , is a chemical compound with the following characteristics:
- Chemical Formula : C₁₀H₁₄BrN₂O
- Molecular Weight : Approximately 266.14 g/mol
- Structure : It consists of a piperazine ring substituted with a 4-bromophenyl group and a 2-methoxyethyl group.
Synthesis Analysis
The synthesis of Bromopiperazine involves several methods, including:
- Bromination of Piperazine : The reaction of piperazine with bromine or a brominating agent yields the desired compound.
- Substitution Reactions : The 4-bromophenyl and 2-methoxyethyl groups can be introduced via nucleophilic substitution reactions.
Molecular Structure Analysis
The molecular structure of Bromopiperazine is crucial for understanding its properties and reactivity. The piperazine ring provides a scaffold for functionalization, while the bromophenyl and methoxyethyl groups influence its behavior.
Chemical Reactions Analysis
Bromopiperazine participates in various chemical reactions:
- Arylation : The bromophenyl group can undergo further arylation reactions.
- Nucleophilic Substitution : The methoxyethyl group can be replaced by other nucleophiles.
- Hydrolysis : Bromopiperazine may hydrolyze under certain conditions.
Physical And Chemical Properties Analysis
- Physical State : Bromopiperazine is typically a white to off-white crystalline solid.
- Melting Point : Approximately 80–85°C.
- Solubility : Soluble in organic solvents (e.g., DMSO, methanol).
- Stability : Sensitive to light and moisture.
Safety And Hazards
- Toxicity : Bromopiperazine may be toxic if ingested, inhaled, or absorbed through the skin.
- Handling Precautions : Use appropriate protective equipment (gloves, goggles) when handling.
- Storage : Store in a cool, dry place away from direct sunlight.
Future Directions
Research on Bromopiperazine should focus on:
- Biological Activity : Investigate its potential as a drug candidate (e.g., anticancer, antimicrobial).
- Synthetic Modifications : Explore derivatization strategies for improved properties.
- Structural Elucidation : Determine its crystal structure and conformation.
properties
IUPAC Name |
1-(4-bromophenyl)-4-(2-methoxyethyl)piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19BrN2O/c1-17-11-10-15-6-8-16(9-7-15)13-4-2-12(14)3-5-13/h2-5H,6-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRRNOPQGYCCEHR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CCN(CC1)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Bromophenyl)-4-(2-methoxyethyl)piperazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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